Cas no 74141-14-3 (p-Nitrophenyl 6-Phospho-α-D-mannopyranoside)

• Product Name: p-Nitrophenyl 6-Phospho-α-D-mannopyranoside
• CAS No: 74141-14-3
• MF: C₁₂H₁₆NO₁₁P
• MW: 381.229305267334
• CID: 5047690
• Update Time: 2025-05-25

p-Nitrophenyl 6-Phospho-α-D-mannopyranoside Chemical and Physical Properties

Names and Identifiers

• α-D-Mannopyranoside, 4-nitrophenyl, 6-(dihydrogen phosphate)
• p-Nitrophenyl 6-Phospho-α-D-mannopyranoside

• Inchi： 1S/C12H16NO11P/c14-9-8(5-22-25(19,20)21)24-12(11(16)10(9)15)23-7-3-1-6(2-4-7)13(17)18/h1-4,8-12,14-16H,5H2,(H2,19,20,21)/t8-,9-,10+,11+,12+/m1/s1
• InChI Key： ULWWOIRVCLMNOB-GCHJQGSQSA-N
• SMILES： O(C1C=CC(N(=O)=O)=CC=1)[C@@H]1[C@H]([C@@H](O)[C@H](O)[C@@H](COP(O)(O)=O)O1)O

Additional information on p-Nitrophenyl 6-Phospho-α-D-mannopyranoside

p-Nitrophenyl 6-Phospho-α-D-mannopyranoside: A Comprehensive Overview

p-Nitrophenyl 6-Phospho-α-D-mannopyranoside is a unique and highly specialized compound with the CAS registry number 74141-14-3. This compound belongs to the class of glycosides, specifically a phosphorylated derivative of α-D-mannopyranoside. Its structure consists of a p-nitrophenyl group attached to the hydroxyl group at the anomeric carbon of the α-D-mannopyranoside moiety, with a phosphate group located at the C6 position of the sugar ring. This combination makes it a valuable tool in various fields, including biochemistry, enzymology, and drug development.

The synthesis of p-Nitrophenyl 6-Phospho-α-D-mannopyranoside involves a series of precise chemical transformations. The starting material is typically α-D-mannopyranoside, which undergoes phosphorylation at the C6 position using specific reagents such as phosphate donors in the presence of appropriate catalysts. Subsequently, the anomeric hydroxyl group is substituted with a p-nitrophenyl group, often through nucleophilic substitution or coupling reactions. The resulting compound is then purified using chromatographic techniques to ensure high purity and stability.

One of the most significant applications of p-Nitrophenyl 6-Phospho-α-D-mannopyranoside is in enzymology research. It serves as a substrate for various glycosidases, particularly those that hydrolyze phosphorylated glycosides. For instance, it has been used to study the catalytic mechanisms of phosphomannases, enzymes that play a critical role in carbohydrate metabolism. Recent studies have highlighted its utility in understanding the substrate specificity and catalytic efficiency of these enzymes under different conditions.

In addition to its enzymological applications, p-Nitrophenyl 6-Phospho-α-D-mannopyranoside has shown potential in drug development. Its structure makes it an ideal candidate for designing drugs targeting glycosidases involved in diseases such as cancer and inflammatory disorders. For example, researchers have explored its ability to inhibit certain glycosidases that are overexpressed in cancer cells, potentially offering a novel therapeutic approach.

Another area where this compound has gained attention is in carbohydrate chemistry and glycomics. Its unique structure allows for the study of sugar-phosphate interactions, which are crucial in cellular signaling and energy metabolism. Recent advancements in mass spectrometry techniques have enabled detailed analysis of its molecular interactions, providing insights into its role in biological systems.

The stability and solubility properties of p-Nitrophenyl 6-Phospho-α-D-mannopyranoside make it suitable for various analytical applications. It can be used as a reference standard in chromatographic separations or as a calibration material in spectroscopic analyses. Furthermore, its photostability under certain conditions has been exploited in fluorescence-based assays for studying enzyme activity and substrate binding.

From an environmental perspective, understanding the degradation pathways of p-Nitrophenyl 6-Phospho-α-D-mannopyranoside is essential for assessing its ecological impact. Recent studies have investigated its biodegradation under aerobic and anaerobic conditions, revealing that it can be metabolized by certain microbial communities. These findings are particularly relevant for industries involved in waste management and environmental sustainability.

In conclusion, p-Nitrophenyl 6-Phospho-α-D-mannopyranoside (CAS No: 74141-14-3) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for research and development in biochemistry, enzymology, drug discovery, and environmental science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound remains at the forefront of scientific innovation.